Cas no 451463-81-3 (N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide)

N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide structure

451463-81-3 structure

Product Name:N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide

CAS No:451463-81-3

MF:C₂₄H₃₂N₄O₃S

MW:456.600884437561

CID:6431289

PubChem ID:4622935

Update Time:2023-12-27

N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide
- HMS1645M10
- 451463-81-3
- SR-01000558302-1
- SR-01000558302
- F0916-4847
- N-cyclohexyl-3-[2-[2-(cyclopentylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]propanamide
- N-cyclohexyl-3-(2-((2-(cyclopentylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)propanamide
- N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide
- AKOS002089736
- Oprea1_812377
- 3(4H)-Quinazolinepropanamide, N-cyclohexyl-2-[[2-(cyclopentylamino)-2-oxoethyl]thio]-4-oxo-
- Inchi： 1S/C24H32N4O3S/c29-21(25-17-8-2-1-3-9-17)14-15-28-23(31)19-12-6-7-13-20(19)27-24(28)32-16-22(30)26-18-10-4-5-11-18/h6-7,12-13,17-18H,1-5,8-11,14-16H2,(H,25,29)(H,26,30)
- InChI Key： KYIKQBQGZCLFPP-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C(=O)N(CCC(NC2CCCCC2)=O)C=1SCC(NC1CCCC1)=O

Computed Properties

Exact Mass: 456.21951207g/mol
Monoisotopic Mass: 456.21951207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 716
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
pka: 14.05±0.20(Predicted)

N-cyclohexyl-3-(2-{(cyclopentylcarbamoyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide Pricemore >>

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Life Chemicals	F0916-4847-2μmol	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0916-4847-5μmol	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0916-4847-10μmol	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0916-4847-20μmol	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0916-4847-1mg	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0916-4847-2mg	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0916-4847-3mg	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0916-4847-4mg	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	4mg	$66.0	2023-05-17
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Life Chemicals	F0916-4847-10mg	N-cyclohexyl-3-(2-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)propanamide	451463-81-3	90%+	10mg	$79.0	2023-05-17